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Compound of Interest

Compound Name: CEP-11981 tosylate

Cat. No.: B1683798 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to the

Cross-Reactivity of the Mixed Lineage Kinase Inhibitor, CEP-11981.

CEP-11981 tosylate, whose active compound is CEP-1347, is a potent, ATP-competitive

inhibitor of the Mixed Lineage Kinase (MLK) family.[1][2] Developed initially for its

neuroprotective properties in neurodegenerative diseases like Parkinson's, its mechanism

centers on the inhibition of the c-Jun N-terminal Kinase (JNK) signaling pathway.[2][3][4][5]

While lauded for its high potency against the MLK family, a critical aspect for its application as a

research tool and therapeutic candidate is its selectivity—its potential for off-target effects

through cross-reactivity with other kinases.

This guide provides a comparative analysis of the kinase inhibition profile of CEP-1347,

summarizing its activity against its primary targets and exploring available data on its broader

selectivity. While a comprehensive public kinome scan profiling CEP-1347 against hundreds of

kinases is not readily available, existing data confirms its potent and relatively specific inhibition

of the MLK family.

Quantitative Analysis: Inhibitor Potency
The inhibitory activity of CEP-1347 has been quantified against its primary targets, the Mixed

Lineage Kinases. The half-maximal inhibitory concentration (IC₅₀) values demonstrate potent

inhibition in the low nanomolar range.
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Kinase Target Alternative Name IC₅₀ (nM) Family

MLK1 MAP3K9 38 - 61 MAPKKK

MLK2 MAP3K10 51 - 82 MAPKKK

MLK3 MAP3K11 23 - 39 MAPKKK

Table 1: Potency of CEP-1347 against primary Mixed Lineage Kinase (MLK) targets. Data

represents the range of reported IC₅₀ values from in vitro biochemical assays.[6][7]

It is noted that CEP-1347 acts as a relatively broad-spectrum kinase inhibitor, though specific

quantitative data on its off-target inhibition across the kinome is limited in publicly accessible

literature.[8] The compound has been described as selective because it does not inhibit JNK1

activation in cells induced by kinases independent of the MLK cascade.[2][9][10]

Signaling Pathway Context
CEP-1347 exerts its biological effect by inhibiting MLKs, which are key upstream activators of

the JNK signaling cascade. This pathway is a critical regulator of cellular responses to stress,

including apoptosis, inflammation, and neuronal degeneration. By inhibiting MLKs, CEP-1347

effectively blocks the phosphorylation cascade that leads to the activation of JNK and its

downstream targets, such as the transcription factor c-Jun.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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